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Compound of Interest

Compound Name: Fmoc-N-amido-PEG5-azide

Cat. No.: B15145495

An in-depth guide on the safety and handling of Fmoc-N-amido-PEG5-azide for researchers,
scientists, and drug development professionals.

Disclaimer: This document is intended for informational purposes for research and
development professionals. It is not a substitute for a formal Safety Data Sheet (SDS) and a
thorough risk assessment should be conducted before handling this chemical. The information
herein is compiled from publicly available data for Fmoc-N-amido-PEG5-azide and structurally
related compounds.

Introduction

Fmoc-N-amido-PEG5-azide is a polyethylene glycol (PEG)-based linker molecule commonly
employed in the synthesis of Proteolysis Targeting Chimeras (PROTACS).[1][2] Its utility in
bioconjugation, specifically through "click chemistry," makes it a valuable tool in drug discovery
and development.[1][2] The Fmoc-protecting group allows for controlled, stepwise synthesis,
while the azide moiety facilitates conjugation to alkyne-containing molecules. This guide
provides a summary of the available safety and handling information for this compound.

Hazard Identification and Safety Summary

While a comprehensive, publicly available SDS for Fmoc-N-amido-PEG5-azide is not
available, information from suppliers of this and similar PEG-azide compounds suggests that it
is generally not classified as a hazardous chemical.[3] However, as with any research

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15145495?utm_src=pdf-interest
https://www.benchchem.com/product/b15145495?utm_src=pdf-body
https://www.benchchem.com/product/b15145495?utm_src=pdf-body
https://www.benchchem.com/product/b15145495?utm_src=pdf-body
https://www.medchemexpress.com/fmoc-n-amido-peg5-azide.html
https://immunomart.org/product/fmoc-n-amido-peg5-azide/
https://www.medchemexpress.com/fmoc-n-amido-peg5-azide.html
https://immunomart.org/product/fmoc-n-amido-peg5-azide/
https://www.benchchem.com/product/b15145495?utm_src=pdf-body
https://broadpharm.com/msds/bp-21863
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15145495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

chemical, it should be handled with care by qualified individuals. A common warning for similar
products is that they are for research use only and not for human or veterinary use.

Physical and Chemical Properties

Specific quantitative physical and chemical properties for Fmoc-N-amido-PEG5-azide are not
readily available in the public domain. The table below summarizes the available information for
this and closely related compounds.

Property Value Notes

Based on a similar compound

Appearance Transparent, oil-free liquid ] )
(Fmoc-N-Amido-PEG2-Azide).

_ _ Based on a similar compound
N Soluble in aqueous solutions ) )
Solubility ) (Fmoc-N-Amido-PEG2-Azide).
and most organic solvents n

For the related compound
Molecular Weight Approximately 531.6 g/mol Fmoc-N-amido-PEG5-acid.[5]

[6]7]

For the related compound

Density 1.132 g/cm3 , .
Azido-PEG5-azide.[8]

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of the compound and ensure
the safety of laboratory personnel.
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Parameter Recommendation Source
Short-term Storage 0 - 4 °C for days to weeks [5]
Long-term Storage -20 °C for months to years [5]

Should be handled by, or

under the close supervision of,

those properly qualified in the
Handling -p beryd . [3]

handling and use of potentially

hazardous chemicals. Use in a

chemical fume hood.

) ) Wear chemical-resistant
Personal Protective Equipment

loves, safety goggles, and a 3
(PPE) g y gogg [3]
lab coat.
Store in a dry, dark
Other Precautions environment. Avoid frequent [4][5]

freeze-thaw cycles.

First-Aid Measures

The following are general first-aid recommendations for handling chemicals of this nature.
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Exposure Route First-Aid Measure

Move the victim into fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation e —
artificial respiration and consult a doctor

immediately.

) Immediately wash off with soap and plenty of
Skin Contact
water. Consult a doctor.

Rinse thoroughly with plenty of water for at least

Eye Contact ]
15 minutes and consult a doctor.

Never give anything by mouth to an
Ingestion unconscious person. Rinse mouth with water.

Consult a doctor.

Experimental Protocols and Signaling Pathways

Detailed experimental protocols for the safety and toxicological assessment of Fmoc-N-amido-
PEGH5-azide are not publicly available. Similarly, information regarding specific signaling
pathways affected by this compound is not available in the context of a standard safety data
sheet. This level of detail is typically generated during in-depth toxicological studies which may
not have been performed or publicly disclosed for this specific research chemical.

Safe Handling Workflow

The following diagram illustrates a generalized workflow for the safe handling of a chemical
powder like Fmoc-N-amido-PEG5-azide in a laboratory setting.
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Caption: A generalized workflow for the safe handling of a chemical reagent.

Conclusion
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Fmoc-N-amido-PEG5-azide is a valuable research tool. While it is not classified as a
hazardous material, it should be handled with the appropriate precautions in a laboratory
setting. This includes the use of personal protective equipment and a chemical fume hood.
Adherence to the storage and handling guidelines will help ensure the safety of researchers
and the integrity of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15145495?utm_src=pdf-body
https://www.benchchem.com/product/b15145495?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/fmoc-n-amido-peg5-azide.html
https://immunomart.org/product/fmoc-n-amido-peg5-azide/
https://broadpharm.com/msds/bp-21863
https://www.polyethyleneglycolpeg.com/sale-9602205-fmoc-n-amido-peg2-azide-of-fmoc-peg-is-applicated-in-drug-release.html
https://www.polyethyleneglycolpeg.com/sale-9602205-fmoc-n-amido-peg2-azide-of-fmoc-peg-is-applicated-in-drug-release.html
https://www.medkoo.com/products/27583
https://cymitquimica.com/products/54-BIPG1399/fmoc-n-amido-peg5-acid/
https://glycomindsynth.com/product_detail/966/PEG%20Acid
https://www.targetmol.com/attachment/sds/6C8BC242-33E3-438B-A2C7-8C548CD71028/T17515
https://www.benchchem.com/product/b15145495#fmoc-n-amido-peg5-azide-safety-data-sheet-sds
https://www.benchchem.com/product/b15145495#fmoc-n-amido-peg5-azide-safety-data-sheet-sds
https://www.benchchem.com/product/b15145495#fmoc-n-amido-peg5-azide-safety-data-sheet-sds
https://www.benchchem.com/product/b15145495#fmoc-n-amido-peg5-azide-safety-data-sheet-sds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15145495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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